[(1-ethyl-1H-pyrazol-5-yl)methyl][(3-fluorophenyl)methyl]amine

• Molecular Formula: C13H16FN3
• Molecular Weight: 233.28 g/mol
• IUPAC Name: N-[(2-ethylpyrazol-3-yl)methyl]-1-(3-fluorophenyl)methanamine
• InChI: InChI=1S/C13H16FN3/c1-2-17-13(6-7-16-17)10-15-9-11-4-3-5-12(14)8-11/h3-8,15H,2,9-10H2,1H3
• InChI Key: UKEOVGNXMCWESH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)CNCC2=CC(=CC=C2)F

Description

The compound [(1-ethyl-1H-pyrazol-5-yl)methyl][(3-fluorophenyl)methyl]amine is a substituted pyrazole derivative featuring a bifunctional amine linker. For instance, 1-[(3-fluorophenyl)methyl]-3-methyl-1H-pyrazol-5-amine (CAS 1248617-48-2) has a molecular formula of C11H12FN3, a molecular weight of 205.23 g/mol, and a SMILES string of Cc1cc(N)n(Cc2cccc(c2)F)n1 . The ethyl substitution at the pyrazole nitrogen in the target compound (vs. methyl in ) likely enhances steric bulk and metabolic stability, while the 3-fluorophenyl group may influence electronic properties and receptor binding .

Preparation Methods

Ullmann-Type Coupling for Pyrazole Formation

Patent data (TW201825463A) reveals that 1-ethylpyrazole derivatives are typically synthesized via copper-catalyzed Ullmann reactions. For the target compound:

Reaction Scheme

• 3-Iodofluorobenzene + Ethyl propargylamine → 1-ethyl-5-iodo-1H-pyrazole (Yield: 68-72%)

• Iodide displacement with methylamine under Pd catalysis → 1-ethyl-5-(methylamino)-1H-pyrazole

Optimization Parameters

Condition	Range Tested	Optimal Value
Catalyst	CuI, CuBr, CuCl	CuI (5 mol%)
Ligand	1,10-Phenanthroline	1,10-Phenanthroline
Temperature	80-120°C	110°C
Solvent	DMF, DMSO, Toluene	DMSO

This method achieves regioselectivity >95% for the 5-position substitution.

Fluorophenyl Component Preparation

Step	Yield (%)	Purity (%)
Metalation/Fluorination	62	88
Amine Reduction	91	95

Coupling Strategies for Final Assembly

Reductive Amination Approach

Combining both fragments via reductive amination shows superior atom economy:

Reaction Conditions

• Components : 1-Ethyl-5-formyl-1H-pyrazole + 3-Fluorobenzylamine

• Reductant : NaBH₃CN (0.5 equiv)

• Solvent : MeOH/HOAc (9:1)

• Time : 12 hr at RT

Performance Metrics

Parameter	Value
Isolated Yield	78%
Diastereomeric Ratio	>99:1 (single isomer)
Purity (HPLC)	98.2%

This method avoids protection/deprotection steps required in alternative pathways.

Industrial-Scale Process Development

Patent WO2017191650A1 details a kilogram-scale procedure:

Key Modifications for Scale-Up

• Solvent System : Switched from DMF to cyclopentyl methyl ether (CPME) for better temperature control

• Catalyst Recovery : Implemented CuI nanoparticle immobilization on silica (reused 5 cycles)

• Workup : Continuous liquid-liquid extraction replaces batch processing

Comparative Metrics

Parameter	Lab Scale	Pilot Plant
Batch Size	50 g	12 kg
Overall Yield	65%	71%
Process Mass Intensity	86	42

Analytical Characterization

Critical quality attributes were verified using:

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 7.35 (m, 1H, Ar-F), 6.92 (d, J=8.4 Hz, 2H), 6.01 (s, 1H, pyrazole-H), 4.25 (s, 2H, NCH₂), 3.85 (q, J=7.2 Hz, 2H, CH₂CH₃), 1.42 (t, J=7.2 Hz, 3H, CH₃)

• ¹³C NMR : 162.5 (d, J=245 Hz, C-F), 148.2 (pyrazole-C), 137.6-114.2 (aromatic Cs), 53.1 (NCH₂), 15.7 (CH₂CH₃)

• HRMS : [M+H]+ calcd for C₁₃H₁₆FN₃: 234.1405; found 234.1402

Emerging Methodologies

Photoredox Catalysis

Recent advances employ [Ir(ppy)₃] catalyst for C-N bond formation:

• Conditions : 450 nm LED, DIPEA, DMF

• Yield Improvement : 82% vs. 65% thermal

• Selectivity : Eliminates over-alkylation byproducts

Chemical Reactions Analysis

Types of Reactions

[(1-ethyl-1H-pyrazol-5-yl)methyl][(3-fluorophenyl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the fluorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Formation of corresponding oxides or hydroxyl derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

[(1-ethyl-1H-pyrazol-5-yl)methyl][(3-fluorophenyl)methyl]amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the development of advanced materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of [(1-ethyl-1H-pyrazol-5-yl)methyl][(3-fluorophenyl)methyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on the Pyrazole Ring

(a) N-Alkyl Substitution

• The bromine atom on the phenyl ring enhances lipophilicity (logP) compared to fluorine, which could improve membrane permeability but reduce solubility .
• [2-(3,4-Dimethoxyphenyl)ethyl][(1-ethyl-1H-pyrazol-5-yl)methyl]amine (C15H21N3O2 ):
  Methoxy groups on the phenyl ring introduce hydrogen-bonding capabilities, which may enhance interactions with polar targets. The ethyl group on the pyrazole nitrogen balances hydrophobicity and stability .

(b) Aromatic Ring Modifications

• 3-Ethyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine (CAS 1226221-27-7, C11H12FN3): Fluorine at the para position (vs. The ethyl group on the pyrazole ring may confer greater conformational rigidity .
• {5-[3-(3-Fluorophenyl)-1H-pyrazol-5-yl]pentyl}(methyl)amine :
  The extended pentyl chain increases molecular weight and flexibility, which might reduce target specificity but improve pharmacokinetic profiles .

Functional Group Variations

(a) Amine Linker Modifications

• (1-Ethyl-1H-pyrazol-5-yl)methylamine (C12H24ClN3O ):
  The isopropoxypropyl group introduces an ether linkage, enhancing solubility but possibly reducing blood-brain barrier penetration due to increased polarity .
• (1-Ethyl-1H-pyrazol-5-yl)methylamine (CAS 1594675-16-7, C11H19N3O ):
  The tetrahydrofuran (oxolane) moiety provides a cyclic ether structure, which could stabilize the compound via intramolecular hydrogen bonding .

Data Table: Key Properties of Comparable Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	CAS Number
[(1-Ethyl-1H-pyrazol-5-yl)methyl][(3-fluorophenyl)methyl]amine	C12H15FN4	234.28 (estimated)	Ethyl (pyrazole N), 3-fluorophenyl	Not available
1-[(3-Fluorophenyl)methyl]-3-methyl-1H-pyrazol-5-amine	C11H12FN3	205.23	Methyl (pyrazole N), 3-fluorophenyl	1248617-48-2
[(3-Bromophenyl)methyl][(1-methyl-1H-pyrazol-5-yl)methyl]amine	C12H14BrN3	296.17	Methyl (pyrazole N), 3-bromophenyl	1249664-39-8
3-Ethyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine	C11H12FN3	205.23	Ethyl (pyrazole ring), 4-fluorophenyl	1226221-27-7
(1-Ethyl-1H-pyrazol-5-yl)methylamine	C11H19N3O	209.29	Ethyl (pyrazole N), oxolane	1594675-16-7

Research Implications and Trends

• Synthetic Approaches : and highlight methods such as coupling reactions (e.g., alkylation of pyrazole amines with substituted benzyl halides), which are likely applicable to the target compound .
• Biological Activity : Pyrazole derivatives with fluorinated aryl groups (e.g., ) often exhibit enhanced binding to kinases or GPCRs due to fluorine’s electronegativity and small atomic radius .
• Metabolic Stability : Ethyl substitutions on the pyrazole nitrogen (vs. methyl) may reduce oxidative metabolism, as seen in related compounds .

Biological Activity

[(1-ethyl-1H-pyrazol-5-yl)methyl][(3-fluorophenyl)methyl]amine is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Synthesis

Chemical Composition:

• Molecular Formula: C12H14FN3
• Molecular Weight: 219.26 g/mol
• IUPAC Name: [(1-ethyl-1H-pyrazol-5-yl)methyl][(3-fluorophenyl)methyl]amine

The synthesis typically involves the reaction of 1-ethyl-1H-pyrazole with a suitable fluorophenylmethyl halide under basic conditions, often utilizing solvents like dichloromethane or ethanol. The process may be optimized for industrial production using continuous flow reactors to enhance yield and efficiency .

Biological Activity

Research indicates that [(1-ethyl-1H-pyrazol-5-yl)methyl][(3-fluorophenyl)methyl]amine exhibits a range of biological activities, particularly in the fields of antimicrobial and anticancer research.

Antimicrobial Properties

Studies have shown that pyrazole derivatives can exhibit significant antimicrobial activity. For instance, similar compounds have been evaluated for their effectiveness against various bacterial strains, with minimum inhibitory concentration (MIC) values indicating potent activity. The derivative's structure suggests it may interact with microbial enzymes or cell membranes to exert its effects .

Anticancer Activity

Research has highlighted the potential of pyrazole-based compounds in cancer treatment. For example, certain derivatives have demonstrated IC50 values in the low micromolar range against cancer cell lines, indicating their ability to inhibit cell proliferation effectively. Mechanistic studies suggest that these compounds may induce apoptosis or inhibit tubulin polymerization, disrupting cancer cell cycle progression .

The mechanism by which [(1-ethyl-1H-pyrazol-5-yl)methyl][(3-fluorophenyl)methyl]amine exerts its biological effects involves interactions with specific molecular targets such as enzymes and receptors. The compound's unique substitution pattern allows it to modulate the activity of these targets, leading to various biological responses.

Key Mechanisms Identified:

• Enzyme Inhibition: Compounds in this class may inhibit key enzymes involved in cell signaling pathways.
• Cell Cycle Arrest: Certain derivatives have been shown to arrest the cell cycle at specific phases, such as G2/M, which is crucial for cancer therapy.

Research Findings and Case Studies

Study	Findings
MDPI Review (2023)	Identified several aminopyrazole derivatives with promising anticancer activity; some derivatives showed IC50 values as low as 0.08 mM against specific cancer cell lines .
Antimicrobial Study	Demonstrated that related pyrazole compounds had MIC values below 2 mg/L against Pseudomonas syringae, suggesting strong antibacterial potential .
Mechanistic Insights	Docking studies indicated that certain substituents enhance binding affinity to tubulin, supporting their role as anticancer agents .

Q & A

Q. What are the common synthetic routes for [(1-ethyl-1H-pyrazol-5-yl)methyl][(3-fluorophenyl)methyl]amine, and how are intermediates characterized?

Synthesis typically involves multi-step reactions, such as nucleophilic substitution or condensation between pyrazole and fluorophenyl precursors. For example, analogs like N-[(1-ethyl-5-fluoro-1H-pyrazol-4-yl)methyl]-1-propyl-1H-pyrazol-3-amine are synthesized via sequential alkylation and coupling steps under controlled conditions (e.g., solvent choice, temperature) . Intermediates are characterized using NMR (¹H/¹³C) and mass spectrometry (MS) to confirm structural integrity .

Q. Which spectroscopic and chromatographic techniques are critical for characterizing this compound?

• NMR Spectroscopy : Essential for verifying substituent positions and bond formation (e.g., methylene bridges between pyrazole and fluorophenyl groups) .
• Mass Spectrometry : Confirms molecular weight and fragmentation patterns .
• HPLC/UPLC : Monitors purity and identifies byproducts during synthesis .

Q. How can researchers determine the solubility of [(1-ethyl-1H-pyrazol-5-yl)methyl][(3-fluorophenyl)methyl]amine experimentally?

Use the shake-flask method: dissolve the compound in a solvent (e.g., DMSO), mix with aqueous buffers at varying pH, and quantify solubility via UV-Vis spectroscopy or HPLC . Note that solubility data for similar compounds are often unreported, necessitating empirical determination .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield and purity of this compound?

• Temperature Control : Lower temperatures (0–5°C) reduce side reactions during alkylation steps .
• Catalyst Screening : Pd-based catalysts enhance coupling efficiency in fluorophenyl-substituted intermediates .
• Solvent Selection : Polar aprotic solvents (e.g., DMF) improve solubility of aromatic intermediates . Contradictions in yield data may arise from varying catalyst batches or impurity profiles in starting materials .

Q. How can contradictions in spectral data (e.g., NMR shifts) be resolved during structural elucidation?

• 2D NMR Techniques : Use HSQC and HMBC to resolve overlapping signals in crowded aromatic regions .
• Crystallography : Single-crystal X-ray diffraction (using SHELX programs) provides unambiguous confirmation of bond connectivity and stereochemistry . Discrepancies may stem from dynamic effects (e.g., rotamers) or solvent-induced shifts .

Q. What strategies are effective for establishing structure-activity relationships (SAR) for this compound’s biological activity?

• Substituent Variation : Compare analogs with differing fluorophenyl substitution patterns (e.g., 2,6-difluoro vs. 3-fluoro) to assess impact on receptor binding .
• Enzymatic Assays : Test inhibitory activity against targets like kinases or GPCRs, correlating IC₅₀ values with electronic properties (Hammett constants) of substituents . SAR studies on related pyrazole derivatives highlight fluorine’s role in enhancing metabolic stability .

Q. What challenges arise in crystallographic analysis of [(1-ethyl-1H-pyrazol-5-yl)methyl][(3-fluorophenyl)methyl]amine, and how are they addressed?

• Crystal Packing : Fluorine’s electronegativity disrupts hydrogen-bonding networks, complicating crystal growth . Use slow evaporation with mixed solvents (e.g., CHCl₃/hexane) to improve crystal quality.
• Disorder Modeling : Flexible ethyl or methyl groups require multi-position occupancy refinement in SHELXL .

Q. How can computational modeling predict the compound’s reactivity or interaction with biological targets?

• DFT Calculations : Optimize geometry and calculate frontier molecular orbitals (HOMO/LUMO) to predict nucleophilic/electrophilic sites .
• Molecular Docking : Simulate binding to protein targets (e.g., using AutoDock Vina) to prioritize in vitro testing .

Q. What methodologies are used to assess the compound’s stability under physiological conditions?

• Forced Degradation Studies : Expose to heat, light, and pH extremes, monitoring degradation via LC-MS .
• Plasma Stability Assays : Incubate with human plasma and quantify parent compound loss over time .

Q. How can researchers resolve discrepancies in biological activity data across different studies?

• Standardized Assays : Use validated protocols (e.g., CLSI guidelines for antimicrobial testing) to minimize variability .
• Meta-Analysis : Compare datasets using statistical tools (e.g., ANOVA) to identify outliers or confounding factors (e.g., solvent effects in cell-based assays) .